Methyl 1-((6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(phenyl)methyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-[(6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-phenylmethyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H20N4O3S/c1-25-17(24)13-7-9-21(10-8-13)14(12-5-3-2-4-6-12)15-16(23)22-18(26-15)19-11-20-22/h2-6,11,13-14,23H,7-10H2,1H3
• InChI Key: QVUQOHYWIOFCDG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(C2=CC=CC=C2)C3=C(N4C(=NC=N4)S3)O
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol
• CAS No.: 868219-21-0

Description

“Methyl 1-((6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(phenyl)methyl)piperidine-4-carboxylate” is a chemical compound. It is part of a class of compounds that have been studied for their potential neuroprotective and anti-neuroinflammatory properties.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of this compound can be determined using various spectroscopic techniques. For instance, 1H NMR and 13C NMR can provide information about the hydrogen and carbon atoms in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For instance, its molecular formula is C16H18N4O3S2 and it has an average mass of 378.469 Da.

Scientific Research Applications

One relevant study involves the synthesis of a new series of compounds related to the thiazolo[3,2-b][1,2,4]triazol system. These compounds, including 3-hydroxy-7-isocyano-6-oxo-8-phenyl-2-(substitutedphenyl(piperidin-1-yl)methyl)-6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]-pyridine-9-carbonitrile derivatives, were synthesized and characterized for their antibacterial and antifungal activities. The results indicated significant biological activity against tested microorganisms, suggesting potential applications in developing new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).

Antimicrobial and Antifungal Activities

Another study focused on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives. Novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives were synthesized and screened for their antimicrobial properties. Some of these compounds demonstrated good to moderate activities against various test microorganisms, highlighting the potential of thiazolo[3,2-b][1,2,4]triazol derivatives in contributing to the development of new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Anticancer Activity Evaluation

The anticancer activity of a 1,2,4-triazole derivative was evaluated in a study against Dalton’s Lymphoma Ascitic in mice. The derivative demonstrated considerable improvement in various hematological parameters and reduced levels of specific enzymes, indicating potential anticancer properties (Arul & Smith, 2016).

Structural Characterization and Analgesic Activity

Structural characterization of analgesic isothiazolopyridines of the Mannich base type has been conducted, with a focus on the crystal and molecular structures of specific derivatives. Computational investigations were also performed to find correlations between geometrical, electronic parameters of the molecules, and their analgesic action, providing insights into the design of new analgesic compounds (Karczmarzyk & Malinka, 2008).